Cas no 4244-84-2 (Ethyl 3-aminopropionate hydrochloride)

• Product Name: Ethyl 3-aminopropionate hydrochloride
• CAS No: 4244-84-2
• MF: C₅H₁₂ClNO₂
• MW: 153.607280731201
• MDL: MFCD00012909
• CID: 44867
• PubChem ID: 24858480
• Update Time: 2025-07-22

Ethyl 3-aminopropionate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-aminopropanoate hydrochloride
• beta-Alanine ethyl ester HCl
• H-ß -Ala-OEt.HCl
• H-β-Ala-OEt• HCl
• 3-AMINOPROPIONIC ACID ETHYL ESTER HYDROCHLORIDE
• BETA-ALANINE-OET HCL
• B-ALANINE ETHYL ESTER HCL
• B-ALANINE ETHYL ESTER HYDROCHLORIDE
• H-BETA-ALA-OET HCL
• β-Alanine ethyl ester hydrochloride
• beta-Alanine Ethyl Ester Hydrochloride
• Ethyl 3-aminopropionate hydrochloride
• H-B-Ala-OEt HCl
• H-b-Ala-OEt.HCl
• H-β-Ala-OEt · HCl
• H-β-Ala-OEt.HCl
• H-β-L-Ala-OEt·HCl
• β-Alanine ethyl ester HCl
• H-β-Ala-OEt·HCl,98%
• -Alanine ethyl ester hydrochloride
• ss-Alanine ethyl ester hydrochloride
• ethyl 3-aminopropanoate;hydrochloride
• beta-Alanine, ethyl ester, hydrochloride
• hydrogen chloride ethyl beta-alaninate
• NSC 119551
• AM803889
• Ethyl beta-alaninate hydrochloride
• 3-amino propionic acid ethyl ester hydrochloride
• AC7506
• beta alanine ethyl ester hydrochloride
• AC-19163
• A-Ala-OEt inverted exclamation mark currencyHCl
• 3-aminopropanoic acid, ethyl ester, hydrochloride
• H-beta-Ala-OEt.HCl
• DTXSID60195224
• SCHEMBL2988
• Beta-alanine ethyl ester, HCl
• beta-alanine ethylester hydrochloride
• RJCGNNHKSNIUAT-UHFFFAOYSA-N
• FT-0635188
• EINECS 224-203-0
• beta-Alanine ethyl ester hydrochloride, 98%
• EN300-56458
• beta-alanine ethyl ester HCl salt
• Ethyl beta-alaninate HCl
• AKOS008105167
• CS-W019943
• CHEMBL1880930
• beta-alanine ethyl ester hydrochloride salt
• H-
• 3-Amino-propionic acid ethyl ester HCl salt
• A1310
• 3-aminopropionic acid ethyl ester, hydrochloride
• 3-aminopropionic acid ethyl ester hydrochloride salt
• H-?-Ala-OET. HCl
• ethyl 3-aminopropanoate hydrochloride salt
• H-?-Ala-OEt.HCl
• J-300315
• CarnoSyn
• ethyl-3-aminopropionate hydrochloride
• H-beta-Alanine ethyl ester hydrochloride
• SY001761
• betaAla-OEt.HCl
• 5PFW4XA3XG
• Ethyl 3-aminopropanoate HCl salt
• beta-alanine, ethyl ester hydrochloride
• ethyl 3-aminopropanoate HCl
• ethyl 3-amino-propionate hydrochloride
• ethyl beta-alaninate hydrochloride salt
• 3-amino-propionic acid ethyl ester hydrochloride
• ethyl 3-aminopropionate monohydrochloride
• BP-12614
• NSC119551
• HY-Y1153
• 3-alanine ethyl ester hydrochloride
• UNII-5PFW4XA3XG
• Q-101777
• 4244-84-2
• beta-alanine ethyl ester.HCl
• STR05754
• beta-alanine ethyl ester monohydrochloride
• 3-amino-propanoic acid ethyl ester HCl salt
• MFCD00012909
• NSC-119551
• A-alanine ethyl ester hydrochloride
• DB-050913

• MDL： MFCD00012909
• Inchi： 1S/C5H11NO2.ClH/c1-2-8-5(7)3-4-6;/h2-4,6H2,1H3;1H
• InChI Key： RJCGNNHKSNIUAT-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(CCN)=O
• BRN： 3559095

Computed Properties

• Exact Mass: 153.05600
• Monoisotopic Mass: 153.055656
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 72.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White fine powder crystals
• Density: 1.4180
• Melting Point: 68.0 to 73.0 deg-C
• Boiling Point: 167.8°C at 760 mmHg
• Flash Point: 167.8 °C at 760 mmHg
• Water Partition Coefficient: almost transparency
• PSA: 52.32000
• LogP: 1.40060
• Solubility: Uncertain
• Sensitiveness: Hygroscopic

Ethyl 3-aminopropionate hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S36/37/39-S26-S22
• Hazardous Material Identification：
• Safety Term：S22;S26;S36/37/39
• Risk Phrases：R36/37/38
• HazardClass：HYGROSCOPIC
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Ethyl 3-aminopropionate hydrochloride

Research Brief on Ethyl 3-aminopropionate hydrochloride (CAS: 4244-84-2): Recent Advances and Applications

Ethyl 3-aminopropionate hydrochloride (CAS: 4244-84-2) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This brief aims to summarize the latest research developments related to this compound, focusing on its synthesis, applications, and potential therapeutic uses. Recent studies have highlighted its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel drug candidates and functional materials.

One of the key areas of research involving Ethyl 3-aminopropionate hydrochloride is its application in peptide synthesis. The compound serves as a building block for the introduction of the 3-aminopropionate moiety into peptide chains, which can enhance the stability and bioavailability of peptide-based therapeutics. Recent work published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of modified peptides with improved pharmacokinetic properties, paving the way for new treatments targeting metabolic disorders.

In addition to its role in peptide chemistry, Ethyl 3-aminopropionate hydrochloride has been investigated for its potential as a precursor in the synthesis of small-molecule inhibitors. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported the use of this compound in the development of inhibitors targeting enzymes involved in inflammatory pathways. The researchers noted that derivatives of Ethyl 3-aminopropionate hydrochloride exhibited promising activity in preclinical models, suggesting its potential for further drug development.

Another emerging application of Ethyl 3-aminopropionate hydrochloride is in the field of material science. Researchers have explored its use in the functionalization of polymers and nanoparticles to create biocompatible materials with tailored properties. For instance, a recent study in ACS Applied Materials & Interfaces described the incorporation of this compound into hydrogel matrices, resulting in materials with enhanced mechanical strength and cell adhesion properties, which could be beneficial for tissue engineering applications.

Despite these advancements, challenges remain in the large-scale production and purification of Ethyl 3-aminopropionate hydrochloride. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce costs. A 2024 publication in Organic Process Research & Development detailed a novel catalytic method for the efficient synthesis of this compound, highlighting its potential for industrial-scale applications.

In conclusion, Ethyl 3-aminopropionate hydrochloride (CAS: 4244-84-2) continues to be a compound of great interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential therapeutic applications make it a valuable focus for ongoing studies. Future research directions may include further exploration of its derivatives for drug discovery and the development of innovative materials for biomedical applications.